Cas no 69374-03-4 (7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl-)
69374-03-4 structure
Product Name:7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl-
CAS No:69374-03-4
MF:C13H8O4
MW:228.200223922729
CID:509500
PubChem ID:149456
Update Time:2025-04-19
7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl-
- 8-Acetyl-7H-furo(2,3-f)(1)benzopyran-7-one
- 8-acetylfuro[2,3-f]chromen-7-one
- 7H-Furo(2,3-f)(1)benzopyran-7-one, 8-acetyl-
- 69374-03-4
- DTXSID70219465
-
- Inchi: 1S/C13H8O4/c1-7(14)9-6-10-11(17-13(9)15)3-2-8-4-5-16-12(8)10/h2-6H,1H3
- InChI Key: NOGSQWKCFNTUEF-UHFFFAOYSA-N
- SMILES: O1C=CC2=CC=C3C(C=C(C(C)=O)C(=O)O3)=C12
Computed Properties
- Exact Mass: 228.042
- Monoisotopic Mass: 228.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 1.397
- Boiling Point: 453.5°C at 760 mmHg
- Flash Point: 228.1°C
- Refractive Index: 1.644
7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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